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Compound of Interest

Compound Name: Cresol Red sodium salt

Cat. No.: B14786908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cresol Red sodium salt is a versatile pH indicator dye commonly used in laboratory settings.

Its distinct color change from yellow to reddish-purple within a physiological pH range makes it

a valuable tool for monitoring the acidity of cell culture media.[1][2][3] Maintaining a stable pH is

critical for optimal cell growth, metabolism, and overall experimental reproducibility. This

document provides detailed application notes and protocols for the effective use of Cresol Red
sodium salt in cell culture.

Properties of Cresol Red Sodium Salt
Cresol Red sodium salt is the sodium salt of Cresol Red, a triarylmethane dye.[2] The salt

form offers enhanced solubility in aqueous solutions, making it ideal for use in cell culture

media.[2]
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Property Value References

Molecular Formula C₂₁H₁₇NaO₅S [2][4]

Molecular Weight 404.41 g/mol [4]

pH Indicator Range 7.2 - 8.8 [1][2]

Color Change
Yellow (acidic) to Reddish-

purple (alkaline)
[1][2]

Solubility Soluble in water (1 mg/mL)

Applications in Cell Culture
The primary application of Cresol Red sodium salt in cell culture is as a non-invasive, visual

indicator of media pH.[2][3] As cells metabolize nutrients, they produce acidic byproducts (e.g.,

lactic acid), which can lower the pH of the culture medium. A significant drop in pH can

negatively impact cell health and proliferation. The color of the Cresol Red-supplemented

media provides a continuous and immediate assessment of the culture's pH, allowing

researchers to intervene (e.g., by changing the media) before cellular functions are

compromised.

Experimental Protocols
Preparation of Cresol Red Stock Solution
This protocol describes the preparation of a 10 mM Cresol Red sodium salt stock solution.

Materials:

Cresol Red sodium salt (MW: 404.41 g/mol )

Distilled water

Sterile container

Magnetic stirrer and stir bar

Sterile filter (0.22 µm)
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Procedure:

Weigh out 4.044 g of Cresol Red sodium salt.

In a suitable container, add the Cresol Red sodium salt to 800 mL of distilled water.

Place the container on a magnetic stirrer and stir until the salt is completely dissolved.

Once dissolved, add distilled water to bring the final volume to 1 L.

Sterilize the solution by passing it through a 0.22 µm filter.

Store the 10 mM stock solution at room temperature.[5]

Supplementing Cell Culture Media with Cresol Red
This protocol outlines the steps for adding the Cresol Red stock solution to a cell culture

medium.

Materials:

Prepared 10 mM Cresol Red stock solution

Basal cell culture medium (e.g., DMEM, RPMI-1640)

Sterile serological pipettes

Sterile media bottles

Procedure:

Determine the desired final concentration of Cresol Red in the cell culture medium. A typical

starting concentration is 10 µM.

Using the formula C₁V₁ = C₂V₂, calculate the volume of the 10 mM stock solution needed.

For example, to prepare 500 mL of media with a final concentration of 10 µM Cresol Red: (10

mM) * V₁ = (0.01 mM) * (500 mL) V₁ = 0.5 mL
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Aseptically add the calculated volume of the Cresol Red stock solution to the cell culture

medium.

Mix the supplemented medium thoroughly by gentle inversion.

The Cresol Red-supplemented medium is now ready for use.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for preparing and using Cresol Red-

supplemented cell culture media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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